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Compound of Interest

Compound Name: Pyriproxyfen-dé

Cat. No.: B12392037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Pyriproxyfen-d6. Given that Pyriproxyfen-d6 is a deuterated analog of
Pyriproxyfen, its chemical and toxicological properties are considered to be essentially
identical. This document draws upon the extensive safety and toxicological data available for
Pyriproxyfen to provide a thorough guide for the safe handling and use of its deuterated form in
a research and development setting.

Chemical and Physical Properties

Pyriproxyfen-d6 is a pyridine-based pesticide that functions as an insect growth regulator. It is
a deuterated form of Pyriproxyfen, where six hydrogen atoms have been replaced with
deuterium. This isotopic labeling is primarily for its use as an internal standard in analytical
chemistry.
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Property Value Reference

2-[1-methyl-2-(4-

Chemical Name phenoxyphenoxy)ethoxy]pyridi N/A
ne-dé
CAS Number 95737-68-1 (for Pyriproxyfen) [1]
Molecular Formula C20H13D6NO0O3 N/A
Molecular Weight ~327.4 g/mol N/A
Appearance Pale yellow waxy solid N/A
Solubility in Water 0.367 mg/L (at 25°C, pH 6) [2]
Flash Point 119 °C [2]
Auto-ignition Temperature 535 °C [2]

Toxicological Data Summary

Pyriproxyfen exhibits low acute toxicity to mammals. The primary target organs upon repeated
exposure are the liver, kidneys, and the hematopoietic system.[3] There is no evidence of
carcinogenicity or mutagenicity.[4]

: Toxici

Endpoint Value Species Reference
Oral LD50 > 5000 mg/kg bw Rat (male/female) [2]
Dermal LD50 > 2000 mg/kg bw Rat (male/female) [5]
Inhalation LC50 > 1.3 mg/L air Rat (male/female) [2]

Chronic Toxicity and Other Endpoints
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Endpoint Value Species Effect Reference
NOAEL (2- 340 mg/kg No reproductive
) Rat o N/A
generation study)  bw/day toxicity
Based on
ADI (Acceptable
) 0.07 mg/kg/day Human NOAEL of 7 [5]
Daily Intake)
mg/kg/day
Ecotoxicity

Pyriproxyfen is very toxic to aquatic life with long-lasting effects.[1]

Endpoint Value Species Exposure Time Reference
Oncorhynchus

LC50 0.85 mg/L mykiss (Rainbow 96 h [5]
trout)
Daphnia magna

EC50 0.4 mg/L 48 h [5]

(Water flea)

Pseudokirchnerie
EC50 0.064 mg/L lla subcapitata 72 h [5]

(Green algae)

Handling Precautions and Safety Recommendations

Strict adherence to safety protocols is essential when handling Pyriproxyfen-d6.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

» Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols may be generated,
a particulate filter respirator is recommended.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


http://www.echem.com.au/pdf/Insecticides/Pyriproxyfen-100EC-20L/Pyriproxyfen-100EC-SDS.pdf
https://cdn.caymanchem.com/cdn/msds/21872m.pdf
http://www.echem.com.au/pdf/Insecticides/Pyriproxyfen-100EC-20L/Pyriproxyfen-100EC-SDS.pdf
http://www.echem.com.au/pdf/Insecticides/Pyriproxyfen-100EC-20L/Pyriproxyfen-100EC-SDS.pdf
http://www.echem.com.au/pdf/Insecticides/Pyriproxyfen-100EC-20L/Pyriproxyfen-100EC-SDS.pdf
https://www.benchchem.com/product/b12392037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
e Do not eat, drink, or smoke in areas where the material is handled.
e Wash hands thoroughly after handling.

 Remove contaminated clothing and wash before reuse.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep separated from food and feedstuffs.[2]

» Store in an area without drain or sewer access.[2]

Spills and Disposal

 In case of a spill, avoid generating dust.[2]

o Sweep up the spilled substance into a covered container for disposal.[2]
o Prevent the chemical from entering drains or waterways.[2]

» Disposal must be in accordance with local, state, and federal regulations. This material and
its container must be disposed of as hazardous waste.

Experimental Protocols

The following are generalized experimental protocols for toxicity testing based on
methodologies described in the scientific literature. Researchers should adapt these protocols
to their specific experimental design and institutional guidelines.

Zebrafish Embryo Acute Toxicity Test (Adapted from[6]
[7])

o Test Organisms: Zebrafish (Danio rerio) embryos, less than 3 hours post-fertilization (hpf).
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» Test Concentrations: Prepare a stock solution of Pyriproxyfen-d6 in a suitable solvent (e.g.,
DMSO). Serially dilute the stock solution in embryo medium to achieve the desired test
concentrations. A solvent control group should be included.

o Exposure: Place a specific number of embryos (e.g., 20) into each well of a multi-well plate
containing the test or control solutions.

 Incubation: Incubate the plates at a controlled temperature (e.g., 28°C) on a 14:10 hour
light:dark cycle for up to 96 or 120 hpf.

e Endpoints:

o Mortality: Record the number of dead embryos at regular intervals (e.g., every 24 hours).
The Lethal Concentration 50 (LC50) can be calculated.[6]

o Teratogenicity: Observe for developmental abnormalities such as pericardial edema, yolk
sac edema, and spinal curvature under a stereomicroscope at specific time points.

o Cardiotoxicity: Measure the heart rate (beats per minute) at a specific time point (e.g., 96
hpf).[6]

o Neurotoxicity: Assess for behavioral changes, such as the optomotor reflex and avoidance
behavior, in larvae at a specific time point (e.g., 7 days post-fertilization).[6]

Signaling Pathways and Mechanisms of Action
Juvenile Hormone Signaling Pathway in Insects

Pyriproxyfen acts as a juvenile hormone (JH) mimic in insects. It binds to the juvenile hormone
receptor, leading to the disruption of metamorphosis and reproduction.[7]
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Juvenile Hormone Mimicry by Pyriproxyfen-d6 in Insects.
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Endocrine Disruption in Vertebrates (Zebrafish Model)

In non-target vertebrates, such as fish, Pyriproxyfen can act as an endocrine disruptor by
affecting the Hypothalamus-Pituitary-Gonadal (HPG) axis.[8][9] This can lead to reproductive
impairment.[8]
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Pyriproxyfen-d6 as an Endocrine Disruptor in the Vertebrate HPG Axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of
Pyriproxyfen-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392037#pyriproxyfen-d6-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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